Cas no 1804064-47-8 (Ethyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate)

• Product Name: Ethyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate
• CAS No: 1804064-47-8
• MF: C₁₃H₁₆Br₂O₂
• MW: 364.072942733765
• CID: 4950695
• Update Time: 2025-08-03

Ethyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate

• Inchi： 1S/C13H16Br2O2/c1-2-17-13(16)12-7-10(4-3-5-14)6-11(8-12)9-15/h6-8H,2-5,9H2,1H3
• InChI Key： ZZEHEWNNYHKWOV-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(=O)OCC)C=C(CBr)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3